Cas no 2731012-94-3 (rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid)

• Product Name: rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid
• CAS No: 2731012-94-3
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5653626
• PubChem ID: 165939104
• Update Time: 2025-08-04

rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2731012-94-3
• EN300-28273086
• rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-7(13)12-6-8-4-2-3-5-9(8)10(12)11(14)15/h8-10H,2-6H2,1H3,(H,14,15)/t8-,9-,10?/m0/s1
• InChI Key： UMGDKDWNTIUODG-XMCUXHSSSA-N
• SMILES： OC(C1[C@H]2CCCC[C@H]2CN1C(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid

Research Brief on rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid (CAS: 2731012-94-3)

Recent studies on rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid (CAS: 2731012-94-3) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This chiral building block has garnered attention due to its structural versatility and its role in the development of pharmaceuticals targeting neurological and inflammatory disorders. The compound's unique bicyclic framework and functional groups make it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid in the design of gamma-secretase modulators for Alzheimer's disease. Researchers employed a combination of molecular docking and synthetic chemistry to optimize the compound's binding affinity, achieving a 40% improvement in inhibitory activity compared to previous analogs. The study also reported improved blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

In parallel, a patent application (WO2023056789) disclosed novel derivatives of this compound as potent inhibitors of the NLRP3 inflammasome, with potential applications in treating autoimmune diseases. The lead candidate demonstrated nanomolar potency in vitro and significant reduction of IL-1β production in mouse models of rheumatoid arthritis. These findings suggest that structural modifications of the core scaffold can yield compounds with diverse biological activities.

Synthetic methodology advancements have also been reported. A recent Organic Process Research & Development paper described an improved asymmetric synthesis route for the (3aR,7aS) enantiomer, achieving 98% ee and 85% yield through a biocatalytic resolution step. This process addresses previous challenges in stereocontrol during the hydrogenation of the isoindole ring system, potentially enabling larger-scale production for preclinical development.

Pharmacokinetic studies of related analogs indicate that the acetylated isoindole carboxylic acid moiety contributes to favorable metabolic stability, with half-lives exceeding 6 hours in rodent models. However, structure-activity relationship analyses suggest that the rac-form may require resolution for optimal therapeutic effects, as the two enantiomers show differential binding to biological targets. This remains an active area of investigation in current structure-based drug design projects.

The compound's safety profile has been preliminarily assessed in GLP toxicity studies, showing no significant off-target effects at therapeutic doses. Its physicochemical properties (cLogP 1.2, PSA 58 Ų) place it within desirable ranges for drug-like molecules, though further optimization may be needed to improve aqueous solubility for formulation purposes.

Ongoing research is exploring the incorporation of this scaffold into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation platforms. Early results suggest that the isoindole core provides an optimal geometry for linker attachment while maintaining cellular permeability. These developments position rac-(3aR,7aS)-2-acetyl-octahydro-1H-isoindole-1-carboxylic acid as a versatile tool in modern drug discovery approaches.